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Compound of Interest

Compound Name:
1-Benzyl-1H-pyrazole-4-

carbaldehyde

Cat. No.: B112871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: 1-Benzyl-1H-pyrazole-4-carbaldehyde, identified by the CAS number 63874-95-3,

is a pivotal heterocyclic aldehyde that serves as a versatile intermediate in the realms of

organic synthesis and medicinal chemistry.[1][2][3] Its unique pyrazole scaffold, combined with

a reactive aldehyde functional group, makes it an essential building block for creating a diverse

array of complex molecules.[3] This compound is instrumental in the development of novel

therapeutic agents, with research highlighting its role in synthesizing derivatives with potential

anti-inflammatory, anticancer, antioxidant, and antibacterial properties.[3][4][5] This guide

provides an in-depth overview of its chemical properties, synthesis protocols, and significant

applications in drug discovery and development.

Chemical and Physical Properties
The fundamental properties of 1-Benzyl-1H-pyrazole-4-carbaldehyde are summarized below,

providing a quantitative overview for laboratory use.

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)

CAS Number 63874-95-3 [1][2][6][7]

Molecular Formula C₁₁H₁₀N₂O [1][2][3][6]

Molecular Weight 186.21 g/mol [1][3][6][7]

IUPAC Name
1-benzylpyrazole-4-

carbaldehyde
[7]

Appearance
Pale yellow to reddish-yellow

crystal or lump
[3]

Melting Point 44 - 48 °C [3]

Boiling Point 144 °C at 0.5 mmHg [3]

Purity ≥97% to ≥98% (GC) [1][3]

MDL Number MFCD02179567 [1][2][6]

Table 2: Computational Chemistry Data
Descriptor Value Source(s)

Topological Polar Surface Area

(TPSA)
34.89 Å² [1]

LogP 1.7439 [1]

Hydrogen Bond Acceptors 3 [1]

Hydrogen Bond Donors 0 [1]

Rotatable Bonds 3 [1]

Synthesis and Experimental Protocols
The synthesis of pyrazole-4-carbaldehydes, including the title compound, is frequently

achieved through the Vilsmeier-Haack reaction. This reaction is a reliable method for the

formylation of electron-rich heterocyclic compounds.
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Diagram 1: General Synthesis Workflow
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Caption: Workflow for the synthesis of pyrazole-4-carbaldehydes via the Vilsmeier-Haack

reaction.

Experimental Protocol: Synthesis via Vilsmeier-Haack
Reaction
This protocol is a generalized procedure based on methodologies cited for synthesizing various

pyrazole-4-carbaldehyde derivatives.[4][8][9][10]

Preparation of the Vilsmeier-Haack Reagent:
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In a flask maintained in an ice bath, slowly add phosphorus oxychloride (POCl₃, e.g., 1.1-3

mL) to chilled N,N-Dimethylformamide (DMF, e.g., 10-15 mL).[4][9]

Stir the mixture while maintaining the low temperature to form the Vilsmeier reagent

(chloroiminium salt).

Formylation Reaction:

Dissolve the precursor hydrazone (e.g., N'-(1-phenylethylidene)benzohydrazide, 0.004-

0.005 mol) in DMF.[4][8]

Add the prepared Vilsmeier reagent to the hydrazone solution in small aliquots.

Stir the reaction mixture at a controlled temperature, typically between 60-70°C, for

several hours (e.g., 4-10 hours).[4][8][9]

Monitor the reaction's progress using Thin-Layer Chromatography (TLC).[9]

Workup and Purification:

Once the reaction is complete, pour the mixture onto crushed ice to quench the reaction

and precipitate the product.[8][9]

Neutralize the solution with a base, such as sodium bicarbonate (NaHCO₃) solution.[8]

Collect the separated solid product by filtration and wash it thoroughly with cold water.[4]

[8]

Dry the crude product and purify it by recrystallization from a suitable solvent, such as

methanol or DMF.[4][8]

Applications in Drug Discovery and Development
1-Benzyl-1H-pyrazole-4-carbaldehyde is a valuable scaffold in medicinal chemistry due to the

broad spectrum of biological activities exhibited by its derivatives.[5] The pyrazole nucleus is

considered a "biologically privileged" structure and is a component of several FDA-approved

drugs.[5]
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Key Therapeutic Areas:
Anti-inflammatory and Analgesic Agents: Pyrazole derivatives have shown significant anti-

inflammatory activity.[4][11] The aldehyde group can be further modified to create

compounds that act as potent anti-inflammatory and analgesic agents, with some studies

comparing their efficacy to standard drugs like diclofenac sodium.[4][12]

Anticancer Agents: The compound serves as an intermediate for designing novel anti-cancer

agents.[3] Derivatives have been synthesized and evaluated for their cytotoxic effects

against various cancer cell lines.[13]

Antioxidant Properties: Researchers have synthesized and evaluated pyrazole-4-

carbaldehyde derivatives for their antioxidant capabilities using methods like DPPH and nitric

oxide scavenging assays.[4]

Antibacterial and Antifungal Activity: The versatility of the pyrazole scaffold extends to the

development of antimicrobial agents.[5] Synthesized derivatives have been screened for

activity against both Gram-positive and Gram-negative bacteria.[5]

Diagram 2: Role in Drug Discovery
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Caption: Logical flow from the core compound to potential therapeutic applications.

Safety and Handling
Hazard Identification: Classified as an irritant.[2]

Storage: Store at 4°C or room temperature, preferably under a nitrogen atmosphere, to

ensure stability.[1][3]

Shipping: Typically shipped at room temperature in the continental US.[1]
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This technical guide consolidates available data to support researchers and drug development

professionals in leveraging the synthetic potential of 1-Benzyl-1H-pyrazole-4-carbaldehyde
for creating next-generation therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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